Cas no 83013-81-4 ((-)-melilotocarpan D)

• Product name: (-)-melilotocarpan D
• CAS No: 83013-81-4
• MF: C₁₇H₁₆O₆
• MW: 316.305345535278
• CID: 2034139
• PubChem ID: 23259933

(-)-melilotocarpan D Chemical and Physical Properties

Names and Identifiers

• (-)-melilotocarpan D
• fistulaflavonoid A
• (6aR,11aR)-6a,11a-Dihydro-3,9-dimethoxy-6H-benzofuro[3,2-c][1]benzopyran-4,10-diol (ACI)
• 6H-Benzofuro[3,2-c][1]benzopyran-4,10-diol, 6a,11a-dihydro-3,9-dimethoxy-, (6aR-cis)- (ZCI)
• Melilotocarpan D
• 4,10-Dihydroxy-3,9-dimethoxypterocarpan
• SCHEMBL20138484
• 3,9-dimethoxy-6a,11a-dihydro-6H-[1]benzouro[3,2-c]chromene-4,10-diol
• LMPK12070084
• 4,10-Dihydroxy-3,10-dimethoxypterocarpan
• CHEBI:175055
• DTXSID901131885
• 83013-81-4
• (6aR,11aR)-6a,11a-Dihydro-3,9-dimethoxy-6H-benzofuro[3,2-c][1]benzopyran-4,10-diol
• 6H-Benzofuro[3,2-c][1]benzopyran-4,10-diol, 6a,11a-dihydro-3,9-dimethoxy-, (6aR,11aR)-
• SCHEMBL20138482
• Meliotocarpan D
• FS-8473
• AKOS040734288

• Inchi： 1S/C17H16O6/c1-20-11-6-4-9-15-10(7-22-16(9)13(11)18)8-3-5-12(21-2)14(19)17(8)23-15/h3-6,10,15,18-19H,7H2,1-2H3/t10-,15-/m0/s1
• InChI Key： TYCXZCXHNKDQCZ-BONVTDFDSA-N
• SMILES： OC1C(OC)=CC=C2[C@@H]3OC4C(=C(C=CC=4[C@@H]3COC=12)OC)O

Computed Properties

• Exact Mass: 316.09468823g/mol
• Monoisotopic Mass: 316.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77.4Ų